Cas no 1156397-04-4 (1-3-(Propan-2-yloxy)phenylethan-1-ol)

1-3-(Propan-2-yloxy)phenylethan-1-ol is a synthetic organic compound featuring a phenylethan-1-ol backbone substituted with a propan-2-yloxy group at the meta position. This structure imparts unique physicochemical properties, making it a versatile intermediate in organic synthesis and specialty chemical applications. Its ether and alcohol functionalities enhance solubility in both polar and nonpolar solvents, facilitating its use in reactions requiring controlled reactivity. The compound’s stability under mild conditions and compatibility with further functionalization make it valuable for pharmaceutical, agrochemical, and material science research. Its well-defined molecular architecture ensures reproducibility in synthetic pathways, supporting precision in industrial and laboratory-scale processes.
1-3-(Propan-2-yloxy)phenylethan-1-ol structure
1156397-04-4 structure
Product Name:1-3-(Propan-2-yloxy)phenylethan-1-ol
CAS No:1156397-04-4
MF:C11H16O2
MW:180.243543624878
MDL:MFCD11520978
CID:4573683
PubChem ID:22486897
Update Time:2025-06-07

1-3-(Propan-2-yloxy)phenylethan-1-ol Chemical and Physical Properties

Names and Identifiers

    • 1-[3-(propan-2-yloxy)phenyl]ethan-1-ol
    • 1-(3-iso-Propoxyphenyl)ethanol
    • 1-(3-propan-2-yloxyphenyl)ethanol
    • 1-(3-isopropoxyphenyl)ethanol
    • 1-3-(Propan-2-yloxy)phenylethan-1-ol
    • MDL： MFCD11520978
    • Inchi： 1S/C11H16O2/c1-8(2)13-11-6-4-5-10(7-11)9(3)12/h4-9,12H,1-3H3
    • InChI Key： LBNKLYCKUMWXNX-UHFFFAOYSA-N
    • SMILES： O(C1=CC=CC(=C1)C(C)O)C(C)C

Computed Properties

  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 2
  • Heavy Atom Count: 13
  • Rotatable Bond Count: 3
  • Complexity: 145
  • XLogP3: 2.2
  • Topological Polar Surface Area: 29.5

1-3-(Propan-2-yloxy)phenylethan-1-ol Pricemore >>

Related Categories No. Product Name Cas No. Purity Specification Price update time Inquiry
abcr
AB427073-1 g
1-(3-iso-Propoxyphenyl)ethanol
 1156397-04-4
1g
 €520.60 2023-04-23
abcr
AB427073-5 g
1-(3-iso-Propoxyphenyl)ethanol
 1156397-04-4
5g
 €1373.40 2023-04-23
Enamine
EN300-155919-0.05g
1-[3-(propan-2-yloxy)phenyl]ethan-1-ol
 1156397-04-4 95%
0.05g
 $66.0 2023-06-05
Enamine
EN300-155919-0.1g
1-[3-(propan-2-yloxy)phenyl]ethan-1-ol
 1156397-04-4 95%
0.1g
 $98.0 2023-06-05
Enamine
EN300-155919-0.25g
1-[3-(propan-2-yloxy)phenyl]ethan-1-ol
 1156397-04-4 95%
0.25g
 $142.0 2023-06-05
Enamine
EN300-155919-0.5g
1-[3-(propan-2-yloxy)phenyl]ethan-1-ol
 1156397-04-4 95%
0.5g
 $271.0 2023-06-05
Enamine
EN300-155919-1.0g
1-[3-(propan-2-yloxy)phenyl]ethan-1-ol
 1156397-04-4 95%
1g
 $371.0 2023-06-05
Enamine
EN300-155919-2.5g
1-[3-(propan-2-yloxy)phenyl]ethan-1-ol
 1156397-04-4 95%
2.5g
 $726.0 2023-06-05
Enamine
EN300-155919-5.0g
1-[3-(propan-2-yloxy)phenyl]ethan-1-ol
 1156397-04-4 95%
5g
 $1075.0 2023-06-05
Enamine
EN300-155919-10.0g
1-[3-(propan-2-yloxy)phenyl]ethan-1-ol
 1156397-04-4 95%
10g
 $1593.0 2023-06-05

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